Cas no 2680538-84-3 (rac-1-(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutylmethanamine hydrochloride, cis)

• Product Name: rac-1-(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutylmethanamine hydrochloride, cis
• CAS No: 2680538-84-3
• MF: C₇H₁₄ClF₂NO
• MW: 201.641968250275
• CID: 5644974
• PubChem ID: 165908902
• Update Time: 2025-10-24

rac-1-(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutylmethanamine hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• 2680540-46-7
• 1-[3-(difluoromethyl)-3-methoxycyclobutyl]methanamine hydrochloride
• 2680538-84-3
• EN300-28257359
• EN300-28254158
• 1-[(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutyl]methanamine hydrochloride
• rac-1-(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutylmethanamine hydrochloride, cis

• Inchi： 1S/C7H13F2NO.ClH/c1-11-7(6(8)9)2-5(3-7)4-10;/h5-6H,2-4,10H2,1H3;1H
• InChI Key： PIRXHTDEDAFSMK-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CC(CN)C1)OC)F

Computed Properties

• Exact Mass: 201.0731981g/mol
• Monoisotopic Mass: 201.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-1-(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutylmethanamine hydrochloride, cis

Rac-1-(1S,3S)-3-(Difluoromethyl)-3-Methoxycyclobutylmethanamine Hydrochloride, Cis: A Comprehensive Overview

The compound with CAS No. 2680538-84-3, known as rac-1-(1S,3S)-3-(difluoromethyl)-3-methoxycyclobutylmethanamine hydrochloride, cis, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which contribute to its potential applications in drug discovery and development. The term rac-1-(1S,3S) highlights the specific stereochemical configuration of the molecule, while the difluoromethyl and methoxy groups are key functional elements that influence its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as enantioselective catalysis and stereoselective ring-forming reactions. The incorporation of a cyclobutane ring into the molecule's structure is particularly intriguing, as it introduces unique torsional strain and electronic effects that can be exploited for various applications. Researchers have demonstrated that the cis configuration of this compound plays a critical role in its stability and reactivity, making it a valuable tool in medicinal chemistry.

In terms of pharmacological properties, rac-1-(1S,3S)-3-(difluoromethyl)-3-methoxycyclobutylmethanamine hydrochloride, cis has shown promising results in preclinical studies. Its ability to interact with specific biological targets, such as enzymes or receptors, has been extensively investigated. For instance, studies have revealed that this compound exhibits potent inhibitory activity against certain kinases, making it a potential candidate for the treatment of diseases such as cancer or inflammatory disorders. The presence of the difluoromethyl group is believed to enhance its bioavailability and pharmacokinetic profile, which are critical factors for drug efficacy.

The synthesis of this compound involves a multi-step process that requires meticulous control over stereochemistry and functional group compatibility. Key steps include the formation of the cyclobutane ring through [2+2] cycloaddition reactions or other ring-closing methodologies. The introduction of the difluoromethyl group is typically achieved through nucleophilic substitution or coupling reactions, while the methoxy group is installed via etherification or oxidation processes. These steps highlight the importance of modern synthetic techniques in achieving high yields and maintaining stereochemical integrity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the compound's molecular structure and stereochemistry, providing a solid foundation for further research. Additionally, computational methods such as molecular docking and quantum mechanics calculations have been employed to study its interactions with biological systems.

In conclusion, rac-1-(1S,3S)-3-(difluoromethyl)-3-methoxycyclobutylmethanamine hydrochloride, cis represents a cutting-edge chemical entity with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic chemistry and pharmacology, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound may pave the way for innovative therapeutic interventions across various disease areas.